Cas no 2172044-65-2 (3-ethoxy-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 3-ethoxy-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2172044-65-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6362195
• PubChem ID: 165812154
• Update Time: 2025-05-26

3-ethoxy-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 3-ethoxy-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• 2172044-65-2
• EN300-1489327

• Inchi： 1S/C25H30N2O6/c1-3-32-17(13-24(29)30)14-26-23(28)12-16(2)27-25(31)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,3,12-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： VPQVHVCMDNYBCB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NCC(CC(=O)O)OCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-ethoxy-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

3-Ethoxy-4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic Acid: A Comprehensive Overview

CAS No 2172044-65-2 refers to the compound 3-ethoxy-4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid, a highly specialized chemical entity with significant applications in the fields of organic synthesis and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a protective group widely used in peptide synthesis, and an ethoxy substituent that adds to its functional diversity.

The structural complexity of this compound makes it a valuable tool in the development of advanced chemical libraries and drug candidates. Recent studies have highlighted its potential in the synthesis of bioactive molecules, particularly in the context of peptide-based therapeutics. The Fmoc group, a key feature of this compound, plays a crucial role in controlling the reactivity and selectivity of intermediates during peptide assembly, making it indispensable in modern medicinal chemistry.

From a synthetic perspective, the preparation of 3-ethoxy-4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid involves a multi-step process that demonstrates the versatility of Fmoc chemistry. Researchers have employed various strategies, including nucleophilic substitutions and coupling reactions, to achieve high yields and purity levels. These methods are continuously being optimized to meet the demands of large-scale production in the pharmaceutical industry.

In terms of biological activity, this compound has shown promise in preclinical studies as a precursor for bioactive peptides. Its ability to serve as a versatile building block allows for the exploration of diverse pharmacophores, which is critical in drug discovery efforts targeting complex diseases such as cancer and neurodegenerative disorders. Recent advancements in computational chemistry have further enhanced our understanding of its interaction with biological systems, paving the way for more efficient drug design.

The integration of green chemistry principles into the synthesis of CAS No 2172044-65-2 has also been a focus of recent research. By adopting environmentally friendly solvents and catalytic systems, scientists aim to reduce the ecological footprint of chemical manufacturing while maintaining high standards of product quality. This shift towards sustainable practices aligns with global efforts to promote eco-friendly technologies across various industries.

In conclusion, 3-ethoxy-4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid represents a cutting-edge chemical entity with wide-ranging applications in contemporary research and development. Its unique structure and functional groups make it an invaluable asset in the creation of innovative therapeutic agents. As research continues to uncover new possibilities for this compound, its role in advancing medical science is expected to grow significantly.